Cas no 1261492-10-7 (2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261492-10-7
• MF: C₁₄H₈ClF₃N₂
• MW: 296.674932479858
• CID: 4983745
• Update Time: 2025-07-20

2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H8ClF3N2/c15-13-7-10(4-5-19)12(8-20-13)9-2-1-3-11(6-9)14(16,17)18/h1-3,6-8H,4H2
• InChI Key： CHAXPJKGDGWZTF-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=C(C=N1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Introduction to 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No: 1261492-10-7)

2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1261492-10-7, belongs to a class of heterocyclic aromatic molecules that exhibit promising biological activities. The presence of both chloro and nitrile functional groups, combined with a trifluoromethyl-substituted phenyl ring, contributes to its distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile consists of a pyridine core substituted at the 2-position with a chloro group, at the 5-position with a phenyl ring bearing a trifluoromethyl group, and at the 4-position with an acetonitrile moiety. This arrangement imparts specific electronic and steric properties that are critical for its utility in various chemical transformations. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making this compound a attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in developing novel compounds that target neurological disorders, infectious diseases, and cancer. The structural features of 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile make it a promising candidate for further investigation in these areas. For instance, the pyridine ring is a common motif in many bioactive molecules, and its substitution patterns can significantly influence biological activity. The chloro and nitrile groups can serve as handles for further functionalization, allowing chemists to explore new derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. Researchers have utilized similar molecular scaffolds in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the acetonitrile moiety can modulate the reactivity of the pyridine core, enabling precise tuning of biological activity. This balance makes 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile a versatile intermediate for synthesizing novel therapeutic agents.

The synthesis of 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include halogenation reactions to introduce the chloro group, cross-coupling reactions to attach the phenyl ring with a trifluoromethyl substituent, and nucleophilic substitution to incorporate the acetonitrile moiety. These synthetic strategies not only demonstrate the compound's feasibility as an intermediate but also showcase modern organic chemistry techniques such as palladium-catalyzed coupling reactions and transition-metal-mediated transformations.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have been employed to predict the binding modes of 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile with target proteins. These studies have revealed that subtle changes in the substitution pattern can significantly alter binding affinity and selectivity. For example, computational analysis has suggested that optimizing the position and type of substituents can improve interactions with enzymes or receptors involved in disease pathways.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for developing novel pesticides and herbicides. The structural features present in 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile make it well-suited for designing molecules that target specific enzymatic pathways in pests or weeds while minimizing toxicity to non-target organisms. By leveraging its synthetic flexibility, researchers can explore new chemical entities that offer improved efficacy and environmental safety.

In conclusion, 2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No: 1261492-10-7) represents a significant advancement in pharmaceutical and agrochemical research. Its unique structural features provide a versatile platform for developing novel bioactive compounds with applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.